Cas no 75750-46-8 (Acetic acid, cyano-, 1,6-hexanediyl ester)

• Product Name: Acetic acid, cyano-, 1,6-hexanediyl ester
• CAS No: 75750-46-8
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 539025
• Update Time: 2023-08-03

Acetic acid, cyano-, 1,6-hexanediyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, cyano-, 1,6-hexanediyl ester
• Hexane-1,6-diylbis(cyanoacetate)

• Inchi： 1S/C12H16N2O4/c13-7-5-11(15)17-9-3-1-2-4-10-18-12(16)6-8-14/h1-6,9-10H2
• InChI Key： OYAFAJXLVFBJOZ-UHFFFAOYSA-N
• SMILES： O(C(CC#N)=O)CCCCCCOC(CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 325
• Topological Polar Surface Area: 100